Cas no 53855-26-8 (3-Furancarboxaldehyde, tetrahydro-2-oxo-)

3-Furancarboxaldehyde, tetrahydro-2-oxo- structure
53855-26-8 structure
Product Name:3-Furancarboxaldehyde, tetrahydro-2-oxo-
CAS No:53855-26-8
MF:C5H6O3
MW:114.099341869354
CID:356210
PubChem ID:13353092
Update Time:2025-04-19

3-Furancarboxaldehyde, tetrahydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxaldehyde, tetrahydro-2-oxo-
    • 2-oxooxolane-3-carbaldehyde
    • Paliperidone Impurity 12
    • SCHEMBL8078394
    • 2-Oxotetrahydrofuran-3-carbaldehyde
    • 53855-26-8
    • alpha-formyl-gamma-butyrolactone
    • DTXSID70537994
    • Inchi: 1S/C5H6O3/c6-3-4-1-2-8-5(4)7/h3-4H,1-2H2
    • InChI Key: YVWPGWMYXNVKQV-UHFFFAOYSA-N
    • SMILES: O1C(C(C=O)CC1)=O

Computed Properties

  • Exact Mass: 114.03168
  • Monoisotopic Mass: 114.031694049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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